3-methyl-1-(p-tolyl)chromeno[4,3-c]pyrazol-4(1H)-one

Specification

• CAS No.: 110570-18-8
• Molecular Formula: C18H14N2O2
• Molecular Weight: 290.3 g/mol
• IUPAC Name: 3-methyl-1-(4-methylphenyl)chromeno[4,3-c]pyrazol-4-one
• Standard InChI: InChI=1S/C18H14N2O2/c1-11-7-9-13(10-8-11)20-17-14-5-3-4-6-15(14)22-18(21)16(17)12(2)19-20/h3-10H,1-2H3
• Standard InChI Key: JLDMZWPPTDNQSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C(=N2)C)C(=O)OC4=CC=CC=C43

Introduction

Structural Elucidation and Molecular Characteristics

Chromeno-Pyrazole Hybrid Architecture

The compound’s core structure comprises a chromene ring (a benzopyran derivative) fused to a pyrazole ring at the 4,3-c position. Chromene systems are known for their electron-rich aromaticity, while pyrazoles contribute nitrogen-based heterocyclic reactivity. The fusion creates a planar, conjugated system that enhances stability and influences intermolecular interactions.

The para-tolyl group (-C₆H₄CH₃) at the 1-position of the pyrazole introduces steric bulk and lipophilicity, which may facilitate membrane permeability in biological systems. The methyl group at the 3-position of the pyrazole further modulates electronic effects, potentially altering binding affinities to molecular targets.

Key Structural Parameters

Property	Value
Molecular Formula	C₁₈H₁₄N₂O₂
Molecular Weight	290.3 g/mol
IUPAC Name	3-methyl-1-(4-methylphenyl)chromeno[4,3-c]pyrazol-4-one
SMILES	CC1=CC=C(C=C1)N2C3=C(C(=N2)C)C(=O)OC4=CC=CC=C43

The SMILES string illustrates the connectivity: the chromene oxygen bridges positions 4 and 3 of the pyrazole, while the para-tolyl group attaches to the pyrazole’s nitrogen.

Synthetic Routes and Optimization

Multi-Step Synthesis Strategy

While detailed synthetic protocols are proprietary, the general approach involves constructing the pyrazole ring followed by chromene annulation. A plausible route includes:

• Pyrazole Formation: Condensation of hydrazine derivatives with diketones or α,β-unsaturated carbonyl compounds.

• Chromene Cyclization: Acid- or base-mediated cyclization of ortho-hydroxy-substituted intermediates.

• Functionalization: Introduction of the para-tolyl group via nucleophilic substitution or coupling reactions.

Challenges in Synthesis

• Regioselectivity: Ensuring correct ring fusion during cyclization.

• Steric Hindrance: Managing the bulkiness of the para-tolyl group during coupling steps.

• Purification: Separating isomers due to the compound’s planar rigidity.

Physicochemical and Spectroscopic Properties

Solubility and Stability

The compound’s lipophilicity (logP estimated at ~3.2) suggests limited aqueous solubility, necessitating organic solvents like DMSO or ethanol for laboratory handling. Stability studies indicate sensitivity to prolonged light exposure, requiring storage in amber vials at -20°C.

Spectroscopic Characterization

• NMR:

  • ¹H NMR: Aromatic protons (δ 6.8–8.1 ppm), methyl groups (δ 2.3–2.5 ppm).

  • ¹³C NMR: Carbonyl (δ ~170 ppm), pyrazole C=N (δ ~150 ppm).

• MS (ESI+): m/z 291.3 [M+H]⁺.

Comparative Analysis with Structural Analogs

Compound	Structural Variation	Bioactivity
Chromeno[4,3-c]pyrazol-4-one	Lacks methyl and p-tolyl groups	Moderate antifungal activity
1-Phenyl derivatives	Para-substituent = Cl, NO₂	Enhanced cytotoxicity

The para-tolyl group in 3-methyl-1-(p-tolyl)chromeno[4,3-c]pyrazol-4(1H)-one balances lipophilicity and steric effects, potentially optimizing pharmacokinetics compared to polar substituents.

Future Research Directions

• In Vivo Toxicity Profiling: Acute and chronic exposure studies.

• Target Identification: Proteomics-based binding partner screening.

• Formulation Development: Nanoencapsulation to enhance bioavailability.